Cas no 139501-47-6 (β-D-Galactopyranoside, (3β,4α,16β)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-xylopyranosyl-(1→4)-β-D-glucopyranosyl-(1→3)]-6-deoxy-)

• Product Name: β-D-Galactopyranoside, (3β,4α,16β)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-xylopyranosyl-(1→4)-β-D-glucopyranosyl-(1→3)]-6-deoxy-
• CAS No: 139501-47-6
• MF: C₅₃H₈₆O₂₂
• MW: 1075.23675966263
• CID: 167755
• Update Time: 2024-03-01

β-D-Galactopyranoside, (3β,4α,16β)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-xylopyranosyl-(1→4)-β-D-glucopyranosyl-(1→3)]-6-deoxy- Chemical and Physical Properties

Names and Identifiers

• 2H,5H-14a,4a-(Epoxymethano)picene,b-D-galactopyranoside deriv.
• 3)]-6-deoxy- (9CI)
• 4)-b-D-glucopyranosyl-(1&reg
• b-D-Galactopyranoside, (3b,4a,16b)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl O-b-D-glucopyranosyl-(1&reg
• Buddlejasaponin II
• Oleanane, b-D-galactopyranoside deriv.
• β-D-Galactopyranoside, (3β,4α,16β)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-xylopyranosyl-(1→4)-β-D-glucopyranosyl-(1→3)]-6-deoxy-

• Inchi： 1S/C53H86O22/c1-23-32(59)41(74-45-39(66)36(63)40(26(19-55)71-45)73-43-37(64)33(60)24(57)20-67-43)42(75-44-38(65)35(62)34(61)25(18-54)70-44)46(69-23)72-31-10-11-48(4)27(49(31,5)21-56)8-12-50(6)28(48)9-13-53-29-16-47(2,3)14-15-52(29,22-68-53)30(58)17-51(50,53)7/h9,13,23-46,54-66H,8,10-12,14-22H2,1-7H3
• InChI Key： WOKRKTBQOHGPRW-UHFFFAOYSA-N
• SMILES： CC1C(O)C(OC2C(O)C(O)C(OC3C(O)C(O)C(O)CO3)C(CO)O2)C(OC2C(O)C(O)C(O)C(CO)O2)C(OC2C(CO)(C)C3CCC4(C5(C6(C7C(C(C5)O)(CCC(C7)(C)C)CO6)C=CC4C3(C)CC2)C)C)O1

Computed Properties

• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 75
• XLogP3: 1.123

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins